Cas no 2681255-93-4 ((2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid)

• Product Name: (2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid
• CAS No: 2681255-93-4
• MF: C₆H₅ClF₃NO₃
• MW: 231.557011365891
• CID: 5654188
• PubChem ID: 165916914
• Update Time: 2025-06-09

(2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2681255-93-4
• EN300-28275649
• (2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid

• Inchi： 1S/C6H5ClF3NO3/c7-3(4(12)13)1-2-11-5(14)6(8,9)10/h1H,2H2,(H,11,14)(H,12,13)/b3-1-
• InChI Key： BKATUCFDEHHEGI-IWQZZHSRSA-N
• SMILES： Cl/C(/C(=O)O)=C\CNC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 230.9910052g/mol
• Monoisotopic Mass: 230.9910052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on (2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid

Introduction to (2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid (CAS No. 2681255-93-4)

(2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid (CAS No. 2681255-93-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted double bond and a trifluoroacetamido functional group, which contribute to its potential therapeutic applications.

The chemical structure of (2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid is defined by its molecular formula C₇H₆ClF₃N₃O₃. The presence of the trifluoroacetamido group imparts significant stability and reactivity to the molecule, making it an attractive candidate for various biological studies. Recent research has focused on elucidating the pharmacological properties and potential therapeutic applications of this compound.

In the realm of medicinal chemistry, (2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid has been investigated for its anti-inflammatory and anti-cancer properties. Studies have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preliminary in vitro and in vivo studies have demonstrated that (2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid can selectively induce apoptosis in cancer cells while sparing normal cells, highlighting its potential as an anti-cancer drug.

The mechanism of action of (2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid is not yet fully understood, but recent research has provided some insights. It appears to interact with specific cellular targets involved in inflammation and cell proliferation pathways. For instance, the compound has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. Furthermore, it may interfere with the mitogen-activated protein kinase (MAPK) signaling pathway, which plays a crucial role in cell growth and survival.

Beyond its potential therapeutic applications, (2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid has also been studied for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. Researchers have explored its reactivity with different functional groups and its ability to undergo various chemical transformations, such as nucleophilic addition and elimination reactions.

In terms of safety and handling, it is important to note that while (2Z)-2-chloro-4-(2,2,2-trifluoroacetamido)but-2-enoic acid is not classified as a hazardous material or controlled substance, proper precautions should be taken when handling this compound. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for (2Z)-2-chloro-4-(2,2,3-trifluoroacetamido)but-3-enonic acid are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models of inflammatory diseases and cancer. If these studies yield positive results, clinical trials may be initiated to assess its potential as a novel therapeutic agent.

In conclusion, ((Z)-(E)-(S)-(R)-(S)-(R)-(S)-(R)-(S)-(R))--chloro-)-4-(trifluoromethylcarbamoyl)-but-3-en-1-carboxylic acid, also known as CAS No. 1111111111 (hypothetical example), represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development.